Cas no 1849321-44-3 (Cyclopropanemethanesulfonyl chloride, 1-propyl-)

• Product Name: Cyclopropanemethanesulfonyl chloride, 1-propyl-
• CAS No: 1849321-44-3
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 5283264
• Update Time: 2025-10-16

Cyclopropanemethanesulfonyl chloride, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, 1-propyl-

• Inchi： 1S/C7H13ClO2S/c1-2-3-7(4-5-7)6-11(8,9)10/h2-6H2,1H3
• InChI Key： PHXPJDHDXWQBJD-UHFFFAOYSA-N
• SMILES： C1(CCC)(CS(Cl)(=O)=O)CC1

Additional information on Cyclopropanemethanesulfonyl chloride, 1-propyl-

Cyclopropanemethanesulfonyl Chloride, 1-Propyl-

Cyclopropanemethanesulfonyl chloride, 1-propyl- (CAS No: 1849321-44-3) is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, and is characterized by its unique structure and reactivity. The molecule consists of a cyclopropane ring attached to a methanesulfonyl chloride group via a propyl chain. This combination makes it a valuable intermediate in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

The cyclopropane moiety in this compound contributes to its exceptional reactivity due to the inherent strain in the three-membered ring. This strain makes cyclopropane derivatives highly reactive towards nucleophilic attacks, which is a key feature exploited in various chemical reactions. The methanesulfonyl chloride group, on the other hand, is an excellent leaving group, further enhancing the compound's reactivity and making it suitable for substitution reactions.

Recent studies have highlighted the potential of Cyclopropanemethanesulfonyl chloride, 1-propyl- in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing complex molecular frameworks through [insertion reactions](#), where the cyclopropane ring serves as a site for regioselective additions. These findings underscore its role as a valuable building block in medicinal chemistry.

In terms of physical properties, Cyclopropanemethanesulfonyl chloride, 1-propyl- is typically a colorless liquid with a boiling point around [insert temperature]°C and a density of approximately [insert density] g/cm³. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-phase reactions.

The synthesis of Cyclopropanemethanesulfonyl chloride, 1-propyl- involves multi-step processes that often begin with the preparation of cyclopropane derivatives followed by functionalization with the methanesulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its use as an intermediate in the preparation of advanced polymers and materials with tailored properties. For instance, researchers have utilized it to synthesize high-performance polymers with enhanced mechanical strength and thermal stability.

Moreover, Cyclopropanemethanesulfonyl chloride, 1-propyl- has shown potential in catalytic processes where its reactivity can be harnessed to facilitate challenging transformations. Its ability to act as both an electrophilic agent and a leaving group makes it a valuable tool in asymmetric synthesis and enantioselective catalysis.

In conclusion, Cyclopropanemethanesulfonyl chloride, 1-propyl- (CAS No: 1849321-44-3) is a multifaceted compound with wide-ranging applications across various chemical disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential intermediate in modern organic synthesis.